Cas no 810662-38-5 (2-bromo-1-[4-(4-methyl-1H-imidazol-1-yl)phenyl]ethan-1-one)

2-bromo-1-[4-(4-methyl-1H-imidazol-1-yl)phenyl]ethan-1-one structure
810662-38-5 structure
Product Name:2-bromo-1-[4-(4-methyl-1H-imidazol-1-yl)phenyl]ethan-1-one
CAS No:810662-38-5
MF:C12H11BrN2O
MW:279.132541894913
MDL:MFCD09834728
CID:720347
PubChem ID:25067305
Update Time:2024-10-27

2-bromo-1-[4-(4-methyl-1H-imidazol-1-yl)phenyl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-1-(4-(4-methyl-1H-imidazol-1-yl)phenyl)ethanone
    • 2-bromo-1-[4-(4-methylimidazol-1-yl)phenyl]ethanone
    • Ethanone, 2-bromo-1-[4-(4-methyl-1H-imidazol-1-yl)phenyl]-
    • 2-bromo-1-(4-(4-methyl-1Himidazol-1-yl)phenyl)ethanone
    • 2-bromo-1-[4-(4-methyl-1H-imidazol-1-yl)phenyl]ethan-1-one
    • 2-Bromo-1-[4-(4-methyl-1H-imidazol-1-yl)phenyl]ethanone (ACI)
    • SCHEMBL652235
    • 2-bromanyl-1-[4-(4-methylimidazol-1-yl)phenyl]ethanone
    • 810662-38-5
    • AKOS005258673
    • 2-bromo-1-[4-(4-methyl-1-imidazolyl)phenyl]ethanone
    • GS-3933
    • DB-023121
    • LKQQZQZAQABIRT-UHFFFAOYSA-N
    • 2-bromo-1-[4-(4-methyl-imidazole-1-yl)-phenyl]-ethanone
    • A840030
    • DTXSID70648615
    • J-508148
    • MFCD09834728
    • MDL： MFCD09834728
    • Inchi： 1S/C12H11BrN2O/c1-9-7-15(8-14-9)11-4-2-10(3-5-11)12(16)6-13/h2-5,7-8H,6H2,1H3
    • InChI Key： LKQQZQZAQABIRT-UHFFFAOYSA-N
    • SMILES： O=C(CBr)C1C=CC(N2C=C(C)N=C2)=CC=1

Computed Properties

  • Exact Mass: 278.00500
  • Monoisotopic Mass: 278.005
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.9A^2
  • XLogP3: 2.5

Experimental Properties

  • Density: 1.44
  • Boiling Point: 417.9°C at 760 mmHg
  • Flash Point: 206.6 °C
  • PSA: 34.89000
  • LogP: 2.75830

2-bromo-1-[4-(4-methyl-1H-imidazol-1-yl)phenyl]ethan-1-one Security Information

2-bromo-1-[4-(4-methyl-1H-imidazol-1-yl)phenyl]ethan-1-one Customs Data

  • HS CODE：2933290090
  • Customs Data：

    China Customs Code:

    2933290090

    Overview:

    2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-bromo-1-[4-(4-methyl-1H-imidazol-1-yl)phenyl]ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM186837-250mg
2-Bromo-1-(4-(4-methyl-1H-imidazol-1-yl)phenyl)ethanone
 810662-38-5 95+%
250mg
 $141 2021-08-05
Chemenu
CM186837-1g
2-Bromo-1-(4-(4-methyl-1H-imidazol-1-yl)phenyl)ethanone
 810662-38-5 95+%
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Chemenu
CM186837-5g
2-Bromo-1-(4-(4-methyl-1H-imidazol-1-yl)phenyl)ethanone
 810662-38-5 95+%
5g
 $975 2021-08-05
TRC
B697190-10mg
2-Bromo-1-(4-(4-methyl-1h-imidazol-1-yl)phenyl)ethanone
 810662-38-5
10mg
 $ 144.00 2023-04-18
TRC
B697190-25mg
2-Bromo-1-(4-(4-methyl-1h-imidazol-1-yl)phenyl)ethanone
 810662-38-5
25mg
 $ 287.00 2023-04-18
TRC
B697190-50mg
2-Bromo-1-(4-(4-methyl-1h-imidazol-1-yl)phenyl)ethanone
 810662-38-5
50mg
 $ 437.00 2023-04-18
TRC
B697190-100mg
2-Bromo-1-(4-(4-methyl-1h-imidazol-1-yl)phenyl)ethanone
 810662-38-5
100mg
 $ 620.00 2023-04-18
Alichem
A019064737-5g
2-Bromo-1-(4-(4-methyl-1H-imidazol-1-yl)phenyl)ethan-1-one
 810662-38-5 97%
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Apollo Scientific
OR321368-1g
2-Bromo-1-(4-(4-methyl-1H-imidazol-1-yl)phenyl)ethan-1-one
 810662-38-5 97%
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Chemenu
CM186837-1g
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 810662-38-5 95%+
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2-bromo-1-[4-(4-methyl-1H-imidazol-1-yl)phenyl]ethan-1-one Production Method

Production Method 1

142161-53-3 142161-53-3
810662-38-5 810662-38-5
Reaction Conditions
1.1 Reagents: Bromine Catalysts: Hydrogen bromide Solvents: Acetic acid ,  Dichloromethane ;  1.5 h, rt
Reference
Design and synthesis of novel methoxypyridine-derived gamma-secretase modulators
Rynearson, Kevin D. ; et al, Bioorganic & Medicinal Chemistry, 2020, 28(22),

Production Method 2

822-36-6 822-36-6
403-42-9 403-42-9
810662-38-5 810662-38-5
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethyl sulfoxide ;  16 h, 55 °C
2.1 Reagents: Bromine Catalysts: Hydrogen bromide Solvents: Acetic acid ,  Dichloromethane ;  1.5 h, rt
Reference
Design and synthesis of novel methoxypyridine-derived gamma-secretase modulators
Rynearson, Kevin D. ; et al, Bioorganic & Medicinal Chemistry, 2020, 28(22),

2-bromo-1-[4-(4-methyl-1H-imidazol-1-yl)phenyl]ethan-1-one Raw materials

2-bromo-1-[4-(4-methyl-1H-imidazol-1-yl)phenyl]ethan-1-one Preparation Products

2-bromo-1-[4-(4-methyl-1H-imidazol-1-yl)phenyl]ethan-1-one Related Literature

Related Categories

810662-38-5 (2-bromo-1-[4-(4-methyl-1H-imidazol-1-yl)phenyl]ethan-1-one) Related Products

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